Cas no 59252-87-8 (Chikusetsu saponin Ib)

Chikusetsu saponin Ib is a bioactive triterpenoid saponin derived from Panax japonicus and related medicinal plants. It exhibits notable pharmacological properties, including anti-inflammatory, antioxidant, and cardioprotective effects. Structurally characterized by its aglycone core and sugar moieties, this compound demonstrates potential in modulating cellular signaling pathways, particularly those involving NF-κB and MAPK. Its high purity and standardized composition make it suitable for research applications in drug discovery and mechanistic studies. Chikusetsu saponin Ib is also of interest for its role in traditional medicine, where it contributes to the therapeutic effects of herbal extracts. Stability and solubility profiles are optimized for in vitro and in vivo investigations.

Chikusetsu saponin Ib structure

Product Name:Chikusetsu saponin Ib

CAS No:59252-87-8

MF:C₄₇H₇₄O₁₈

MW:927.07967710495

CID:2001573

PubChem ID:77916057

Update Time:2025-10-05

Chikusetsu saponin Ib Chemical and Physical Properties

Names and Identifiers

- Chikusetsu saponin Ib
- Chikusetsusaponin IV
- Symplocos glomerata saponin 1
- Chikusetsusaponin Ib
- 59252-87-8
- Chikusetsu saponin Ib;17-Carboxy-28-norolean-12-en-3(c)micro-yl 4-O-(c) paragraph sign-L-arabinofuranosyl-(c)micro-D-glucopyranosiduronic acid 6-((c)micro-D-glucopyranosyl) ester
- AKOS040760832
- TS-10132
- BCP20865
- Inchi： 1S/C47H74O18/c1-42(2)14-16-47(41(58)59)17-15-45(6)21(22(47)18-42)8-9-26-44(5)12-11-27(43(3,4)25(44)10-13-46(26,45)7)62-40-34(56)31(53)35(63-38-32(54)29(51)24(20-49)60-38)36(64-40)37(57)65-39-33(55)30(52)28(50)23(19-48)61-39/h8,22-36,38-40,48-56H,9-20H2,1-7H3,(H,58,59)
- InChI Key： CGEOMQZMNZQKNQ-UHFFFAOYSA-N
- SMILES： O(C1C(C(C(C(C(=O)OC2C(C(C(C(CO)O2)O)O)O)O1)OC1C(C(C(CO)O1)O)O)O)O)C1CCC2(C)C(CCC3(C)C4(C)CCC5(C(=O)O)CCC(C)(C)CC5C4=CCC32)C1(C)C

Computed Properties

Exact Mass: 926.48751551g/mol
Monoisotopic Mass: 926.48751551g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 65
Rotatable Bond Count: 10
Complexity: 1830
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 22
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 292Å²

Chikusetsu saponin Ib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AG86986-20mg	Chikusetsu saponin Ib	59252-87-8	≥98%	20mg	$510.00	2024-04-19

Chikusetsu saponin Ib Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
4. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Additional information on Chikusetsu saponin Ib

Exploring the Therapeutic Potential of Chikusetsu Saponin Ib (CAS No. 59252-87-8): A Comprehensive Review

In recent years, natural compounds have garnered significant attention in pharmaceutical and nutraceutical research. Among these, Chikusetsu saponin Ib (CAS No. 59252-87-8) stands out as a bioactive saponin with promising therapeutic properties. Derived from traditional medicinal plants like Panax japonicus, this compound has been the subject of numerous studies exploring its anti-inflammatory, antioxidant, and immunomodulatory effects. As interest in plant-derived therapeutics grows, Chikusetsu saponin Ib is increasingly recognized for its potential in addressing modern health challenges, including metabolic disorders and age-related diseases.

The chemical structure of Chikusetsu saponin Ib features a triterpenoid skeleton with sugar moieties, which contributes to its amphiphilic nature and biological activity. Researchers have identified its ability to modulate key signaling pathways, such as NF-κB and MAPK, making it a candidate for managing chronic inflammation—a root cause of many contemporary diseases. With the rising global prevalence of conditions like diabetes and cardiovascular disorders, the search for natural saponin-based therapeutics has intensified, positioning 59252-87-8 as a compound of significant interest.

One of the most compelling aspects of Chikusetsu saponin Ib is its dual role in traditional medicine and modern pharmacology. In East Asian herbal practices, extracts containing this saponin have been used for centuries to enhance vitality and support immune function. Today, advanced extraction techniques and high-purity isolation methods enable researchers to study its mechanisms with precision. This bridge between tradition and science resonates with consumers seeking evidence-based natural remedies, a trend reflected in the surge of searches for "plant-derived anti-inflammatory agents" and "bioactive saponins in wellness."

Current research highlights Chikusetsu saponin Ib's potential in neuroprotection. Studies suggest it may mitigate oxidative stress in neuronal cells, a finding relevant to the growing focus on cognitive health and neurodegenerative diseases. As the global population ages, queries like "natural compounds for brain health" and "saponins and neuroprotection" have spiked, underscoring the timeliness of this research. The compound's ability to cross the blood-brain barrier, as suggested by preliminary data, further fuels interest in its neuroactive properties.

From a pharmacological perspective, the pharmacokinetics of 59252-87-8 present both opportunities and challenges. While its bioavailability can be limited due to its molecular size, innovative delivery systems such as nanoparticle encapsulation are being explored to enhance absorption. This aligns with the pharmaceutical industry's push for bioavailability enhancement technologies, a hot topic in drug development circles. The compound's stability under various pH conditions also makes it a candidate for oral formulations, addressing the consumer preference for non-invasive administration routes.

In the realm of cosmetic science, Chikusetsu saponin Ib has emerged as a potential active ingredient for anti-aging formulations. Its ability to scavenge free radicals and stimulate collagen synthesis has caught the attention of skincare researchers. With "natural anti-aging compounds" ranking among top cosmetic-related searches, the commercial potential of this saponin extends beyond therapeutics. Preliminary studies suggest it may outperform some synthetic antioxidants in protecting skin cells from environmental stressors, a property highly valued in the clean beauty movement.

Quality control remains paramount when working with Chikusetsu saponin Ib. Advanced analytical techniques like HPLC-MS and NMR are essential for verifying the identity and purity of CAS No. 59252-87-8, especially given the structural similarity among saponins. The growing demand for standardized botanical extracts in research and product development has made reliable quantification methods a critical focus area. This emphasis on quality assurance responds to consumer concerns about consistency in natural products—a frequent topic in health forums and product reviews.

Looking ahead, the research trajectory for Chikusetsu saponin Ib appears robust. Ongoing investigations explore its potential synergies with other bioactive compounds, addressing the popular concept of phytochemical synergy in functional foods and supplements. As personalized medicine gains traction, the compound's varied biological activities position it as a versatile candidate for precision health applications. With each study, our understanding of this remarkable saponin deepens, offering new possibilities for harnessing nature's chemistry in service of human health.